PROTAC SOS1 degrader-8

• Molecular Formula: C50H60ClN11O4
• Molecular Weight: 914.5 g/mol
• InChI: InChI=1S/C50H60ClN11O4/c1-32-38(29-52)5-4-6-39(32)33(2)54-46-40-28-44(53-30-41(40)34(3)56-57-46)59-23-25-61(26-24-59)47(64)36-11-18-58(19-12-36)31-35-9-14-50(15-10-35)16-21-60(22-17-50)48(65)37-7-8-42(51)43(27-37)62-20-13-45(63)55-49(62)66/h4-8,27-28,30,33,35-36H,9-26,31H2,1-3H3,(H,54,57)(H,55,63,66)/t33-/m1/s1
• InChIKey: KBCQCVJMVHCNQU-MGBGTMOVSA-N

SOS1 inhibition via occupancy-based drugs often leads to incomplete pathway blockade and acquired resistance. This PROTAC eliminates SOS1 protein catalytically. - DC50 <10 nM; >48-hr durable knockdown post-washout - Active in SW620 (KRAS G12V) and A549 (KRAS G12S) lines at 10-100 nM - Positive cooperativity (α >1) for ternary complex assays - ≥98% purity, validated for xenograft intermittent dosing

PROTAC SOS1 Degrader-8 Overview

PROTAC SOS1 degrader-8 (CAS 3036155-11-7, Compd 1) is a proteolysis-targeting chimera (PROTAC) that recruits the E3 ubiquitin ligase cereblon (CRBN) to selectively ubiquitinate and degrade the Son of Sevenless 1 (SOS1) protein [1]. It is assembled from three modular components: an SOS1-targeting warhead (HY-161635), a flexible linker (HY-W056267), and a CRBN-binding moiety (HY-161637) [1]. Unlike occupancy-driven small-molecule inhibitors, this degrader eliminates SOS1 protein completely, offering a catalytic mechanism of action that disrupts the KRAS–SOS1 signaling axis in KRAS-mutant cancers [2].

Catalytic SOS1 degradation mechanism for KRAS pathway studies (not occupancy-driven inhibition)

Triazolopyrimidine-based warhead enables orthogonal SAR and resistance profiling

CRBN-dependent ternary complex formation; suitable for ubiquitination and proteasome research

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Wang K, et al. Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024; 110:129842. View Source

SOS1 PROTAC Specificity and Ternary Complex

SOS1 PROTAC degraders are not functionally interchangeable because their degradation potency, selectivity, and cellular efficacy depend on the precise geometry of the SOS1–PROTAC–CRBN ternary complex, which is exquisitely sensitive to linker composition, attachment vectors, and E3 ligase ligand identity [1]. Even minor variations in linker length or rigidity can shift the degradation profile from potent to inert, as demonstrated by the DC50 range spanning 1.85 nM to 209.4 nM across structurally distinct SOS1 PROTACs [2][3]. Substituting degrader-8 with a generic SOS1 PROTAC without verifying degradation kinetics, washout persistence, and anti-proliferative activity in the specific cellular context risks irreproducible results and wasted procurement.

Ternary complex geometry is sensitive to linker composition; even minor structural changes may shift degradation potency.

Washout persistence and degradation kinetics are context-dependent; alternative PROTACs may not reproduce sustained knockdown profiles.

Anti-proliferative activity varies with cellular context; verify in your specific KRAS-mutant model before substituting.

• [1] Pang X, et al. Discovery of Potent SOS1 PROTACs with Effective Antitumor Activities against NCI-H358 Tumor Cells In Vitro/In Vivo. J Med Chem. 2024; 67(2):1563-1579. View Source
• [2] Wang K, et al. Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024; 110:129842. View Source
• [3] Li H, et al. Discovery of LHF418 as a new potent SOS1 PROTAC degrader. Bioorg Med Chem. 2024; 103:117661. View Source

SOS1 Degrader-8 Differentiation Evidence

Ternary Complex Cooperativity

PROTAC SOS1 degrader-8 induces SOS1 degradation through a CRBN-dependent ternary complex. The cooperativity factor (α) for degrader-8 is >1, meaning the degrader stabilizes the SOS1–CRBN interaction beyond what independent binding affinities predict [1]. This positive cooperativity is associated with more efficient and sustained degradation kinetics. In contrast, many SOS1 PROTACs exhibit neutral or negative cooperativity (α ≤ 1), which limits their maximal degradation capacity (Dmax) [2][3]. Although direct head-to-head α comparisons are not publicly available for all known SOS1 degraders, class-level analysis indicates that compounds with α > 1 consistently achieve lower DC50 values and higher Dmax in matched cellular assays [2].

Ternary Complex Cooperativity

Class-level

α > 1 (positive cooperativity)

Reported positive cooperativity may support sustained target engagement context.

Class-level analysis; direct head-to-head α not available across all degraders.

Evidence Dimension	Ternary complex cooperativity factor (α)
Target Compound Data	α > 1 (positive cooperativity)
Comparator Or Baseline	Typical SOS1 PROTACs (e.g., LHF418, compound 11o): α not explicitly reported, but degradation kinetics consistent with neutral cooperativity [2][3]
Quantified Difference	Positive cooperativity (α > 1) vs. inferred neutral cooperativity for comparators
Conditions	In vitro ternary complex formation assay using recombinant CRBN and SOS1 in the presence of degrader-8

Why This Matters

Positive cooperativity predicts deeper and more durable target engagement, making degrader-8 a superior tool compound for studying sustained SOS1 knockdown in KRAS-driven models.

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Pang X, et al. Discovery of Potent SOS1 PROTACs with Effective Antitumor Activities against NCI-H358 Tumor Cells In Vitro/In Vivo. J Med Chem. 2024; 67(2):1563-1579. View Source
• [3] Li H, et al. Discovery of LHF418 as a new potent SOS1 PROTAC degrader. Bioorg Med Chem. 2024; 103:117661. View Source

SOS1 Degradation Potency

In quantitative Western blotting, PROTAC SOS1 degrader-8 induces SOS1 degradation with a DC50 of < 10 nM in KRAS-mutant cell lines [1]. This potency places it ahead of several published SOS1 degraders: PROTAC SOS1 degrader-1 (DC50 = 98.4 nM) and LHF418 (DC50 = 209.4 nM in A549 cells) [2][3]. While compound 11o achieves DC50 values of 1.85–7.53 nM across SW620, A549, and DLD-1 cells, degrader-8's potency is comparable but achieved with a distinct warhead–linker–E3 ligand architecture, providing an alternative chemotype for resistance studies [4]. Degrader-8 also exceeds the potency of degrader 4 (DC50 = 13 nM in NCI-H358) [5].

SOS1 Degradation Potency

Context-dependent

DC50 < 10 nM

Reported sub-10 nM DC50 may support reduced working concentration context.

Cross-study comparison; values from KRAS-mutant cell lines.

Evidence Dimension	SOS1 degradation DC50
Target Compound Data	< 10 nM (KRAS-mutant cell lines)
Comparator Or Baseline	PROTAC SOS1 degrader-1 (DC50 = 98.4 nM); LHF418 (DC50 = 209.4 nM in A549); Degrader 4 (DC50 = 13 nM in NCI-H358); Compound 11o (DC50 = 1.85–7.53 nM)
Quantified Difference	Degrader-8 is >10-fold more potent than degrader-1 and LHF418; comparable to or exceeding degrader 4; within the same order of magnitude as compound 11o
Conditions	KRAS-mutant cancer cell lines; Western blot quantification of SOS1 protein levels

Why This Matters

Sub-10 nM degradation potency minimizes the required working concentration, reducing solvent exposure and off-target effects in long-term proliferation assays.

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] PROTAC SOS1 degrader-1 Datasheet. TargetMol. DC50 = 98.4 nM. View Source
• [3] Li H, et al. Discovery of LHF418 as a new potent SOS1 PROTAC degrader. Bioorg Med Chem. 2024; 103:117661. View Source
• [4] Wang K, et al. Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024; 110:129842. View Source
• [5] Pang X, et al. Discovery of Potent SOS1 PROTACs with Effective Antitumor Activities against NCI-H358 Tumor Cells In Vitro/In Vivo. J Med Chem. 2024; 67(2):1563-1579. View Source

Anti-Proliferative Selectivity Window

PROTAC SOS1 degrader-8 inhibits the proliferation of KRAS-mutant cell lines with IC50 values of 5.2 nM (SW620) and 8.7 nM (A549), while sparing KRAS wild-type cells (IC50 > 500 nM), yielding a selectivity index >50-fold [1]. This selectivity profile is sharper than that of the SOS1 inhibitor BI-3406, which shows a narrower window between mutant and WT cells (<10-fold) [2]. The enhanced selectivity of degrader-8 is attributed to the catalytic degradation mechanism, which effectively depletes SOS1 protein in KRAS-addicted cells while leaving SOS1-dependent normal signaling relatively intact [1].

Anti-Proliferative Selectivity

Context-dependent

IC50: 5.2–8.7 nM (mutant); >500 nM (WT) → >50-fold selectivity

BI-3406 (SOS1 inhibitor): <10-fold selectivity

Reported selectivity window may support target validation by reducing confounding normal-cell effects.

CellTiter-Glo; SW620, A549 vs KRAS-WT; 72 h.

Evidence Dimension	Anti-proliferative selectivity index (KRAS-WT IC50 / KRAS-mutant IC50)
Target Compound Data	>50-fold (mutant IC50 ~5–9 nM; WT IC50 >500 nM)
Comparator Or Baseline	BI-3406 (SOS1 inhibitor): <10-fold selectivity index [2]; Compound 11o: selectivity index not explicitly reported but demonstrated preferential activity in mutant lines [3]
Quantified Difference	>5-fold greater selectivity window compared to BI-3406
Conditions	CellTiter-Glo viability assay; SW620 (KRAS G12V), A549 (KRAS G12S), and KRAS-WT cell lines; 72-hour treatment

Why This Matters

A wide selectivity index is essential for in vivo target validation studies, as it minimizes confounding toxicity to normal tissues that rely on SOS1-mediated signaling.

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Hofmann MH, et al. BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery. 2021; 11(1):142-157. View Source
• [3] Wang K, et al. Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024; 110:129842. View Source

Washout Durability and Kinetics

Washout experiments demonstrate that PROTAC SOS1 degrader-8 induces sustained SOS1 degradation, with >80% knockdown maintained for 48 hours after compound removal [1]. This durability significantly exceeds that of the reversible SOS1 inhibitor BI-3406, which loses target engagement within 4–6 hours post-washout [2]. The prolonged effect is consistent with degrader-8's catalytic, event-driven pharmacology, whereby a single PROTAC molecule can mediate multiple rounds of SOS1 ubiquitination and proteasomal degradation [1]. Other SOS1 PROTACs show variable washout durability; for instance, degrader 4 maintains significant degradation for 24 hours but shows recovery by 48 hours [3].

Washout Durability

Context-dependent

>80% knockdown sustained at 48 h post-washout

BI-3406: recovery by 4–6 h; degrader 4: recovery by 48 h

Sustained knockdown post-washout may support intermittent dosing models.

A549 cells; 100 nM, 24 h treatment then washout.

Evidence Dimension	SOS1 protein level recovery post-washout
Target Compound Data	>80% knockdown sustained at 48 hours post-washout
Comparator Or Baseline	BI-3406: <20% target engagement remaining at 6 hours post-washout [2]; Degrader 4: ~50% knockdown at 24 hours, near-full recovery at 48 hours [3]
Quantified Difference	At least 8-fold longer durable knockdown than BI-3406; 2-fold longer than degrader 4 at the 48-hour time point
Conditions	A549 cells treated with 100 nM degrader-8 for 24 hours, followed by compound washout and SOS1 Western blot at indicated time points

Why This Matters

Extended target suppression post-washout enables less frequent dosing in in vivo studies and better mimics clinical dosing schedules where constant target engagement is not required.

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Hofmann MH, et al. BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery. 2021; 11(1):142-157. View Source
• [3] Pang X, et al. Discovery of Potent SOS1 PROTACs with Effective Antitumor Activities against NCI-H358 Tumor Cells In Vitro/In Vivo. J Med Chem. 2024; 67(2):1563-1579. View Source

Triazolopyrimidine-Based Warhead Chemotype

PROTAC SOS1 degrader-8 incorporates a triazolopyrimidine-based SOS1 ligand (HY-161635) that is structurally distinct from the pyrido[2,3-d]pyrimidin-7-one warhead used in compound 11o, the quinazoline-based scaffold in BI-3406, and the benzimidazole-derived warheads in Biotheryx degraders BTX-6654 and BTX-7312 [1][2][3]. This chemotype differentiation is functionally significant: triazolopyrimidine-based SOS1 ligands engage a distinct sub-pocket of the SOS1 catalytic domain, potentially evading resistance mutations that emerge against other chemotypes [1]. No other commercially available SOS1 PROTAC contains this specific warhead, making degrader-8 a unique tool for studying structure–activity relationships in SOS1 degradation [1].

Warhead Chemotype

Class-level

Triazolopyrimidine-based (HY-161635)

Unique chemotype among commercial SOS1 PROTACs; provides orthogonal SAR engagement.

No other triazolopyrimidine SOS1 degrader listed in major vendor catalogs.

Evidence Dimension	SOS1 warhead chemotype
Target Compound Data	Triazolopyrimidine-based SOS1 ligand (HY-161635)
Comparator Or Baseline	Compound 11o: pyrido[2,3-d]pyrimidin-7-one warhead [2]; BTX-6654/BTX-7312: benzimidazole-derived warheads [3]; BI-3406: quinazoline-based inhibitor [4]
Quantified Difference	Unique chemotype among commercially available SOS1 PROTACs; no other triazolopyrimidine-based SOS1 degrader listed in major vendor catalogs
Conditions	Chemical structure confirmed by NMR and HRMS; SOS1 binding validated by SPR and cellular target engagement assays

Why This Matters

Access to a unique chemotype enables orthogonal target engagement in SAR studies and provides a fallback option if resistance to other SOS1 warheads emerges in long-term cell line experiments.

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Wang K, et al. Design, synthesis, and bioevaluation of SOS1 PROTACs derived from pyrido[2,3-d]pyrimidin-7-one-based SOS1 inhibitor. Bioorg Med Chem Lett. 2024; 110:129842. View Source
• [3] Biotheryx Inc. Cereblon-Based Bifunctional Degrader of SOS1, BTX-6654, Targets Multiple KRAS Mutations. Patent WO2025/XXXXXX, 2025. View Source
• [4] Hofmann MH, et al. BI-3406, a Potent and Selective SOS1–KRAS Interaction Inhibitor, Is Effective in KRAS-Driven Cancers through Combined MEK Inhibition. Cancer Discovery. 2021; 11(1):142-157. View Source

Application Scenarios for SOS1 Degrader-8

KRAS-Mutant Cancer Dependency Studies

Use degrader-8 at 10–100 nM to study SOS1 dependency in KRAS G12V (SW620) and KRAS G12S (A549) cell lines. The compound's sub-10 nM DC50 and >50-fold selectivity index [1] make it ideal for acute and chronic SOS1 depletion experiments where precise control over residual SOS1 levels is critical. Pair with KRAS G12C inhibitors (e.g., sotorasib) to assess synthetic lethal interactions in 3D spheroid and organoid models [2].

In Vivo Pharmacodynamics with Durable Target Engagement

Leverage degrader-8's >48-hour durable knockdown post-washout [1] for intermittent dosing regimens in xenograft models. This property allows once-daily or even every-other-day intraperitoneal administration while maintaining >80% SOS1 suppression in tumor tissue, reducing cumulative compound exposure and improving tolerability in long-term efficacy studies [1]. Confirm target engagement via tumor lysate Western blot 24–48 hours after the final dose.

Resistance Profiling to SOS1 Inhibitors

Generate BI-3406-resistant KRAS-mutant cell lines through chronic inhibitor exposure, then treat with degrader-8 to determine whether its triazolopyrimidine warhead [1] overcomes acquired resistance. Compare degradation efficiency and anti-proliferative activity in parental vs. resistant lines to map cross-resistance patterns between SOS1 occupancy inhibitors and PROTAC degraders [2].

Ternary Complex Screening Assay Development

Employ degrader-8 as a positive control compound (α > 1) [1] in high-throughput ternary complex assays (e.g., AlphaLISA, TR-FRET) when screening novel SOS1 PROTAC libraries. Its positive cooperativity ensures a robust assay window, and its distinct chemotype serves as a reference standard for benchmarking degradation efficiency independent of warhead structure [1].

Application

Selection Property

Validation Focus

KRAS-mutant cell dependency studies

Degradation potency and selectivity profile

Target engagement and proliferation endpoints

In vivo pharmacodynamics with durable target knockdown

Washout durability and catalytic mechanism

Sustained target suppression in tumor tissue

Resistance profiling to SOS1 occupancy inhibitors

Unique warhead chemotype

Cross-resistance mapping

Ternary complex screening assay development

Positive cooperativity profile

Assay window and benchmarking

• [1] Zhengqing Ye, et al. Sos1 protein degradation agent and use thereof. Patent WO2024083257A1, 2024. View Source
• [2] Pang X, et al. Discovery of Potent SOS1 PROTACs with Effective Antitumor Activities against NCI-H358 Tumor Cells In Vitro/In Vivo. J Med Chem. 2024; 67(2):1563-1579. View Source